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Compound of Interest

3-Pivalamidophenyl!
Compound Name:
dimethylcarbamate

Cat. No.: B14113511

Get Quote

Executive Summary

3-Pivalamidophenyl dimethylcarbamate is a pseudo-irreversible inhibitor of cholinesterases.

[1] Structurally, it is the 3-pivalamido (

) analog of the classical drug Neostigmine.

Unlike Neostigmine, which contains a permanently charged trimethylammonium group
preventing CNS entry, the pivalamido analog is uncharged and lipophilic. This substitution
fundamentally alters the pharmacokinetics (ADME) and the binding thermodynamics within the
AChE active site, shifting the "anchor" interaction from electrostatic attraction to
hydrophobic/steric complementarity.

Primary Application: Research probe for mapping the steric tolerance of the AChE choline-
binding pocket and developing CNS-active anti-Alzheimer's agents.

Chemical Structure & Pharmacophore Analysis[2][3]
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The molecule is composed of three distinct pharmacophoric regions, each governing a specific
aspect of the biological activity.[2]
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The "Warhead": Dimethylcarbamate

The carbamate moiety is the reactive center.

e Mechanism: It acts as a "suicide substrate.” The enzyme attacks the carbonyl carbon,
releasing the phenol leaving group and forming a carbamoylated enzyme intermediate.

e Dimethyl vs. Methyl:
o Methylcarbamates (e.g., Physostigmine): Hydrolyze (regenerate) moderately fast (
min).

o Dimethylcarbamates (e.g., This Compound, Neostigmine): Form a more stable
carbamoylated enzyme. The regeneration rate (

) is significantly slower (
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min), resulting in prolonged inhibition.

* SAR Rule: Bulky substituents on the carbamate nitrogen (e.qg., ethyl, phenyl) drastically
reduce carbamoylation rates (

) due to steric hindrance at the catalytic triad.

The "Anchor": 3-Pivalamido Group

This is the defining feature of this molecule.
e Structure:

(tert-butyl amide).

» Bioisosterism: It acts as a neutral, bulky isostere of the trimethylammonium group (

) found in Neostigmine.

» Binding Mode:
o Neostigmine: Binds via strong cation-

interactions with Trp84 in the anionic subsite.

o 3-Pivalamidophenyl analog: Lacks the positive charge. It relies on Van der Waals forces
and hydrophobic packing of the tert-butyl group against the aromatic residues (Trp84,
Phe330) of the active site.

» Steric Probe: The tert-butyl group is voluminous. High affinity of this compound confirms that
the choline-binding pocket of AChE is large enough to accommodate substantial
hydrophobic bulk, provided the geometry is correct.

Mechanism of Action: The Kinetic Pathway

The inhibition follows the standard carbamate reaction pathway, often described by the
scheme:
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Kinetic Diagram (Graphviz/DOT)
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Caption: Kinetic pathway of pseudo-irreversible inhibition. The rate-limiting step for recovery is
k3 (decarbamoylation).

Key Kinetic Parameters

» (Dissociation Constant): Higher than Neostigmine (weaker initial binding) due to the loss of
the electrostatic "steering"” force.

o (Carbamoylation Rate): Comparable to other dimethylcarbamates. Once the molecule is
positioned, the nucleophilic attack by Ser203 is efficient.

o (Bimolecular Rate Constant): The overall inhibitory potency is generally lower than cationic
analogs in vitro but can be higher in vivo for CNS targets due to distribution.

Synthesis Protocol

To ensure scientific integrity, the synthesis of this probe must follow a pathway that prevents
premature hydrolysis of the carbamate.

Retrosynthetic Analysis

Target

3-Pivalamidophenol

3-Aminophenol.
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Step-by-Step Methodology

Step 1: Selective Amidation

» Reagents: 3-Aminophenol, Pivaloyl chloride (Trimethylacetyl chloride), Triethylamine (TEA),
DCM (Dichloromethane).

e Protocol:

o

Dissolve 3-Aminophenol (1.0 eq) in anhydrous DCM at 0°C.
o Add TEA (1.2 eq) as a base scavenger.

o Add Pivaloyl chloride (1.05 eq) dropwise. Crucial: Maintain low temperature to favor N-
acylation over O-acylation.

o Sitir for 2 hours at RT.

o Workup: Wash with dilute HCI (remove unreacted amine), then NaHCOS3. Dry organic
layer.

o Product:N-(3-hydroxyphenyl)pivalamide.
Step 2: Carbamoylation

o Reagents:N-(3-hydroxyphenyl)pivalamide, Dimethylcarbamoyl chloride, Sodium Hydride
(NaH) or Pyridine.

e Protocol:

o

Dissolve intermediate from Step 1 in dry THF or Pyridine.

[e]

If using THF: Add NaH (1.1 eq) at 0°C to generate the phenoxide anion. (If using Pyridine,
the solvent acts as the base).

[e]

Add Dimethylcarbamoyl chloride (1.2 eq).

o

Reflux for 4—-6 hours. (Carbamoyl chlorides are less reactive than acyl chlorides; heat is
required).
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o Purification: Silica gel chromatography (Ethyl Acetate/Hexane gradient).
o Validation: NMR (

H) must show the tert-butyl singlet (

ppm) and the dimethylcarbamate singlet (
ppm).

Comparative Data: Cationic vs. Neutral SAR

The following table summarizes the shift in properties when replacing the trimethylammonium
group (Neostigmine) with the Pivalamido group.

3-Pivalamidophenyl

Property Neostigmine
Analog
Meta-Substituent
Charge atpH 7.4 Positive (Permanent) Neutral
LogP (Lipophilicity) Low (< 0) High (~ 2.5 - 3.0)
BBB Penetration Negligible (Peripheral only) High (CNS Active)
AChE Affinity ( High (Cation-
Moderate (Hydrophobic driven)
) driven)
o ) Slight preference for BuChE
Selectivity Non-selective
(due to bulk)
) ) ) ) Potential Alzheimer's Probe
Therapeutic Use Myasthenia Gravis (Peripheral)

(Central)

Biological Implications & Toxicity
The "Cholinergic Crisis" Risk

Because 3-Pivalamidophenyl dimethylcarbamate crosses the BBB, its toxicity profile is
distinct from Neostigmine.
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» Peripheral Effects: Bradycardia, salivation, muscle fasciculation (similar to Neostigmine).
o Central Effects: Confusion, ataxia, respiratory depression (central origin), and convulsions.

o Antidote Strategy: Atropine (blocks muscarinic receptors) is effective centrally and
peripherally. Pralidoxime (2-PAM) may be used to reactivate AChE, but its efficiency
depends on the rate of "aging" of the dimethylcarbamoylated enzyme.

Structural "Aging"

Dimethylcarbamoylated AChE is resistant to "aging" (dealkylation of the adduct), unlike
organophosphates. Therefore, spontaneous recovery (decarbamoylation) or oxime-induced
reactivation is chemically feasible, making this compound a reversible (albeit slowly) inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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